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Abstract
Pluracidomycin, a member of the carbapenem class of antibiotics, exhibits a complex and

stereochemically rich structure that is crucial to its biological activity. This guide provides a

comprehensive overview of the chemical architecture and stereochemical configuration of

Pluracidomycin. It details the key experimental findings that led to its structural elucidation,

presents quantitative data in a structured format, and outlines the methodologies employed in

these seminal studies. Furthermore, this document illustrates the established mechanism of

action for carbapenem antibiotics, providing essential context for researchers in drug discovery

and development.

Chemical Structure and Stereochemistry
Pluracidomycin is a bicyclic β-lactam antibiotic characterized by a carbapenem core fused to

a five-membered ring. Its systematic IUPAC name is (5R)-7-oxo-3-sulfo-6-[(1S)-1-

sulfooxyethyl]-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid[1]. The molecule possesses a

molecular formula of C₉H₁₁NO₁₀S₂[1].

The stereochemistry of Pluracidomycin has been definitively established through

spectroscopic analysis and is critical for its antibacterial efficacy. The key stereocenters are
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located at C-5 on the bicyclic core and at C-1 of the hydroxyethyl side chain. The absolute

configuration has been determined as 5R and 1'S, as depicted in the SMILES notation: C--

INVALID-LINK--C(=O)O)S(=O)(=O)O)OS(=O)(=O)O[1].

Molecular Visualization
To illustrate the intricate three-dimensional arrangement of atoms and the defined

stereochemistry of Pluracidomycin, the following DOT script can be used to generate a 2D

chemical structure diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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